2-[(3,4-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine

• IUPAC Name: 4-(3,5-dichlorophenoxy)-2-[(3,4-dichlorophenyl)methylsulfanyl]-5-methoxypyrimidine
• InChI: InChI=1S/C18H12Cl4N2O2S/c1-25-16-8-23-18(27-9-10-2-3-14(21)15(22)4-10)24-17(16)26-13-6-11(19)5-12(20)7-13/h2-8H,9H2,1H3
• InChI Key: WVERWRQBWPQRGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1OC2=CC(=CC(=C2)Cl)Cl)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H12Cl4N2O2S
• Molecular Weight: 462.2 g/mol

Description

2-[(3,4-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine, or DCBSP, is a synthetic pyrimidine compound with a wide range of applications in the scientific community. It is used in a variety of biochemical and physiological studies, and has been the subject of numerous research studies.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and base-induced decomposition of sulfanyl-substituted bicyclic dioxetanes reveal their potential for chemiluminescence applications. Sulfanyl dioxetanes, upon oxidation, afford sulfinyl and sulfonyl derivatives, indicating a pathway for creating materials with variable optical properties (Watanabe et al., 2010).

Crystal Structure and Cytotoxic Activity

• Novel 5-methyl-4-thiopyrimidine derivatives have been synthesized, with crystal structure analyses providing insights into their molecular configurations. These compounds exhibit variable cytotoxic activities against cancer and endothelial cell lines, underscoring their potential in medicinal chemistry (Stolarczyk et al., 2018).

Fungicidal Activity

• Aryl ethers of 4-[(2-hydroxyethyl)sulfanyl]pyrimidine derivatives have been synthesized, some of which demonstrate fungicidal activity. This suggests their potential use in agricultural applications to protect crops from fungal diseases (Erkin et al., 2016).

Antiviral Properties

• Certain pyrimidine derivatives have been identified to inhibit the replication of herpes viruses and retroviruses, indicating their potential as antiviral agents. This showcases the therapeutic applications of such compounds in treating viral infections (Holý et al., 2002).

Chemical Analysis Techniques

• High-performance liquid chromatographic methods have been developed for the determination of pyrimidine derivatives in biological samples, highlighting the importance of analytical techniques in drug development and pharmacokinetic studies (Vergin & Bishop, 1980).

Environmental and Biological Interactions

• The metabolic induction effects of chlorophenyl methyl sulfones, derived from chlorinated benzenes, on rat liver enzymes have been studied. Such compounds influence drug metabolism and could have implications for environmental toxicology and pharmacology (Kimura et al., 1983).